Pigment Red 254 Pigment Red 254
Brand Name: Vulcanchem
CAS No.: 122390-98-1
VCID: VC20891943
InChI: InChI=1S/C18H10Cl2N2O2/c19-11-5-1-9(2-6-11)15-13-14(18(24)21-15)16(22-17(13)23)10-3-7-12(20)8-4-10/h1-8,21,24H
SMILES: C1=CC(=CC=C1C2=C3C(=C(N2)O)C(=NC3=O)C4=CC=C(C=C4)Cl)Cl
Molecular Formula: C18H10Cl2N2O2
Molecular Weight: 357.2 g/mol

Pigment Red 254

CAS No.: 122390-98-1

Cat. No.: VC20891943

Molecular Formula: C18H10Cl2N2O2

Molecular Weight: 357.2 g/mol

* For research use only. Not for human or veterinary use.

Pigment Red 254 - 122390-98-1

Specification

CAS No. 122390-98-1
Molecular Formula C18H10Cl2N2O2
Molecular Weight 357.2 g/mol
IUPAC Name 1,4-bis(4-chlorophenyl)-3-hydroxy-2H-pyrrolo[3,4-c]pyrrol-6-one
Standard InChI InChI=1S/C18H10Cl2N2O2/c19-11-5-1-9(2-6-11)15-13-14(18(24)21-15)16(22-17(13)23)10-3-7-12(20)8-4-10/h1-8,21,24H
Standard InChI Key JNNHVXMCVRYTTN-UHFFFAOYSA-N
Isomeric SMILES C1=CC(=CC=C1C2=C3C(=C(NC3=O)C4=CC=C(C=C4)Cl)C(=O)N2)Cl
SMILES C1=CC(=CC=C1C2=C3C(=C(N2)O)C(=NC3=O)C4=CC=C(C=C4)Cl)Cl
Canonical SMILES C1=CC(=CC=C1C2=C3C(=C(NC3=O)C4=CC=C(C=C4)Cl)C(=O)N2)Cl

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